Cas no 1245644-77-2 (1-Bromo-3,5-bis(tert-butoxymethyl)benzene)

• Product Name: 1-Bromo-3,5-bis(tert-butoxymethyl)benzene
• CAS No: 1245644-77-2
• MF: C₁₆H₂₅BrO₂
• MW: 329.2725045681
• MDL: MFCD17677271
• CID: 1035169
• PubChem ID: 71302067
• Update Time: 2025-04-20

1-Bromo-3,5-bis(tert-butoxymethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3,5-bis(tert-butoxymethyl)benzene
• 1-bromo-3,5-bis[(2-methylpropan-2-yl)oxymethyl]benzene
• Benzene, 1-bromo-3,5-bis[(1,1-dimethylethoxy)methyl]-
• C16H25BrO2
• 1245644-77-2
• DB-250345
• DTXSID90744502

• MDL： MFCD17677271
• Inchi： 1S/C16H25BrO2/c1-15(2,3)18-10-12-7-13(9-14(17)8-12)11-19-16(4,5)6/h7-9H,10-11H2,1-6H3
• InChI Key： DOOPBMHZUGISGU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)COC(C)(C)C)COC(C)(C)C

Computed Properties

• Exact Mass: 328.10379g/mol
• Monoisotopic Mass: 328.10379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 18.5Ų